1-[4-hydroxy-3-(trifluoromethyl)phenyl]-3,3-dimethylurea

• IUPAC Name: 3-[4-hydroxy-3-(trifluoromethyl)phenyl]-1,1-dimethylurea
• InChI: InChI=1S/C10H11F3N2O2/c1-15(2)9(17)14-6-3-4-8(16)7(5-6)10(11,12)13/h3-5,16H,1-2H3,(H,14,17)
• InChI Key: DTGUFTPPQXTCDU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC(=C(C=C1)O)C(F)(F)F
• Molecular Formula: C10H11F3N2O2
• DSSTOX Substance ID: DTXSID501032401
• Molecular Weight: 248.20 g/mol
• CAS No.: 696617-92-2

Description

Synthesis Analysis

The synthesis of trifluoromethylphenyl compounds can vary greatly depending on the specific compound. For example, one method involves the use of sodium hydride in dimethylformamide, followed by the addition of methyl iodide.

Molecular Structure Analysis

The molecular structure of trifluoromethylphenyl compounds can be determined using techniques such as X-ray crystallography. The specific structure will depend on the exact compound.

Chemical Reactions Analysis

Trifluoromethylphenyl compounds can participate in a variety of chemical reactions. For example, they can undergo inter-hydrogen bonding with C–H acting as donors and O atoms of N-oxide groups as acceptors.

Physical and Chemical Properties Analysis

The physical and chemical properties of trifluoromethylphenyl compounds can vary greatly depending on the specific compound. For example, one compound has a boiling point of 254.7±35.0 C at 760 mmHg and a melting point of 174-177C.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to target enzymes involved in metabolic processes

Mode of Action

It’s known that the trifluoromethyl group in organic compounds often contributes to their pharmacological activities . The hydroxy group attached to the phenyl ring may also play a role in the compound’s interaction with its targets .

Biochemical Pathways

This pathway plays a crucial role in immune and inflammatory responses, cell growth, and survival .

Safety and Hazards

The safety and hazards associated with trifluoromethylphenyl compounds can vary greatly depending on the specific compound. For example, one compound has been classified with the signal word “Warning” and hazard statements H315, H319, H335.

Future Directions

The future directions of research on trifluoromethylphenyl compounds are likely to involve further exploration of their potential applications in various fields, including medicine and agriculture.

Biochemical Analysis

Biochemical Properties

1-[4-Hydroxy-3-(trifluoromethyl)phenyl]-3,3-dimethylurea plays a crucial role in biochemical reactions, particularly in the context of enzyme interactions. This compound interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with carbon-centered radical intermediates, which are essential in radical trifluoromethylation processes . The nature of these interactions often involves the formation of stable complexes, which can modulate the activity of the enzymes and proteins involved.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, high concentrations of derivatives of this compound have been shown to decrease cell viability, primarily due to their toxic activity . Additionally, it can modulate the NF-κB signaling pathway, which is crucial for various cellular processes, including inflammation and immune responses .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation and changes in gene expression. The trifluoromethyl group in this compound plays a significant role in its molecular interactions, enhancing its binding affinity and specificity . This group is known to participate in radical trifluoromethylation processes, which are critical for the compound’s biochemical activity .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability and degradation over time. Studies have shown that the compound’s effects can change over time, with long-term exposure leading to alterations in cellular function. For instance, the stability of the compound in various conditions can affect its efficacy and toxicity in in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating specific biochemical pathways. At higher doses, it can lead to toxic or adverse effects. For example, high doses of derivatives of this compound have been associated with decreased cell viability and other toxic effects .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The trifluoromethyl group in this compound is particularly important for its metabolic activity, as it can influence the compound’s stability and reactivity . These interactions can affect metabolic flux and metabolite levels, contributing to the compound’s overall biochemical effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can influence the compound’s localization and accumulation in different cellular compartments . Understanding these processes is crucial for determining the compound’s efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound is determined by various targeting signals and post-translational modifications. These factors can direct the compound to specific compartments or organelles, affecting its activity and function . For instance, the compound’s ability to modulate the NF-κB signaling pathway may be linked to its localization within specific cellular compartments .